Cas no 1251685-53-6 (11-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one)

• Product Name: 11-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one
• CAS No: 1251685-53-6
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 6068402
• PubChem ID: 49676538
• Update Time: 2024-01-16

11-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one Chemical and Physical Properties

Names and Identifiers

• 11-5-(furan-2-yl)-1,2-oxazole-3-carbonyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-dien-6-one
• BZRBDMIMIVNODL-UHFFFAOYSA-N
• 1251685-53-6
• F5835-0489
• 3-(5-(furan-2-yl)isoxazole-3-carbonyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
• VU0523440-1
• 11-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• 11-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-dien-6-one
• AKOS024521919

• Inchi： 1S/C19H17N3O4/c23-18-5-1-3-15-13-7-12(10-22(15)18)9-21(11-13)19(24)14-8-17(26-20-14)16-4-2-6-25-16/h1-6,8,12-13H,7,9-11H2
• InChI Key： BZRBDMIMIVNODL-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C([H])C([H])=C2C3([H])C([H])([H])N(C(C4C([H])=C(C5=C([H])C([H])=C([H])O5)ON=4)=O)C([H])([H])C([H])(C([H])([H])N21)C3([H])[H]

Computed Properties

• Exact Mass: 351.122
• Monoisotopic Mass: 351.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives